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Compound of Interest

Compound Name: NICKEL TIN OXIDE

Cat. No.: B1143932

For researchers, scientists, and drug development professionals, the accurate and reliable
detection of various gases is paramount. Nickel tin oxide (NiO-SnO2) composite materials
have emerged as promising candidates for gas sensing applications, offering enhanced
performance over their single-component counterparts. This guide provides an objective
comparison of NiO-SnO2 gas sensors with other alternatives, supported by experimental data,
detailed methodologies, and visual representations of the underlying mechanisms and
workflows.

The superior sensing capabilities of NiO-SnO2 composites are largely attributed to the
formation of p-n heterojunctions at the interface of the p-type NiO and n-type SnO2. This
unique structure modulates the charge transport properties, leading to significant
improvements in sensitivity, selectivity, and response/recovery times.[1][2][3]

Comparative Performance Data

The following table summarizes the performance of NiO-SnO2 gas sensors in detecting various
gases and compares them with other metal oxide-based sensors.
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Gas Sensing Mechanism of NiO-ShO2
Heterostructures

The enhanced gas sensing performance of NiO-SnO2 composites is primarily due to the p-n
heterojunction formed at the interface of the two metal oxides. The following diagram illustrates
the sensing mechanism when exposed to a reducing gas like ethanol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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